Cas no 87976-14-5 (1,4-Naphthalenedione, 2-acetyl-3-(2-propenyl)-)

• Product Name: 1,4-Naphthalenedione, 2-acetyl-3-(2-propenyl)-
• CAS No: 87976-14-5
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• CID: 649735
• PubChem ID: 13122626
• Update Time: 2025-04-19

1,4-Naphthalenedione, 2-acetyl-3-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2-acetyl-3-(2-propenyl)-
• 2-acetyl-3-prop-2-enylnaphthalene-1,4-dione
• 87976-14-5
• DTXSID20519588
• 2-Acetyl-3-(prop-2-en-1-yl)naphthalene-1,4-dione

• Inchi： 1S/C15H12O3/c1-3-6-12-13(9(2)16)15(18)11-8-5-4-7-10(11)14(12)17/h3-5,7-8H,1,6H2,2H3
• InChI Key： BIFLISQCBYQTMK-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(C(C)=O)=C1CC=C)=O

Computed Properties

• Exact Mass: 240.078644241g/mol
• Monoisotopic Mass: 240.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.2Ų